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Compound of Interest

Compound Name: 9-Methyldecan-1-ol
CAS No.: 51750-47-1
Cat. No.: B1194091
Get Quote
. J

Technical Monograph: 9-Methyldecan-1-ol

CAS Registry Number: 55505-28-7 Synonyms: 9-Methyl-1-decanol; Isoundecanol; Isoundecyl
alcohol Molecular Formula: C11H240 Molecular Weight: 172.31 g/mol

Executive Summary

9-Methyldecan-1-ol is a primary fatty alcohol characterized by an iso-terminal branching
pattern. Unlike its straight-chain isomer (n-undecanol), the methyl group at the C9 position
disrupts molecular packing, resulting in a lower melting point and increased fluidity at ambient
temperatures. This steric property makes it a critical intermediate in the synthesis of low-
temperature surfactants, fluid lipid nanoparticles (LNPs) for drug delivery, and insect
pheromones where volatility and stereochemistry dictate biological response.

This guide details the physicochemical profile, validated synthesis protocols, and analytical
characterization of high-purity 9-methyldecan-1-ol for research applications.

Physicochemical Profile
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The branched structure of 9-methyldecan-1-ol imparts unique physical properties compared to
linear alcohols.

Property Value | Description Source/Method
Appearance Colorless, viscous liquid Visual Inspection
Boiling Point 229-230 °C (at 760 mmHg) Calculated/Est [1]
Density 0.829 £ 0.06 g/cm3 Standard Density
LogP 4.25 Partition Coeff.[1] (Est)

- Insoluble in water (~50 mg/L); ] o ]
Solubility ) Lipophilicity Profile
Soluble in EtOH, Et20, CHCIs

Refractive Index 1.439 Optical Refractometry

Flash Point ~94 °C (201 °F) Closed Cup

Synthetic Routes & Purification[2][3]

High-purity 9-methyldecan-1-ol is rarely isolated from natural mixtures (like wool wax) in
sufficient purity for analytical standards. The preferred research-grade synthesis involves the
reduction of 9-methyldecanoic acid (isoundecanoic acid).

Protocol A: Reduction of 9-Methyldecanoic Acid

This method ensures the preservation of the carbon skeleton without isomerization.
Reagents:

e Precursor: 9-Methyldecanoic acid (CAS 1119-63-7)[2]

e Reductant: Lithium Aluminum Hydride (LiAIH4) (1.5 equiv)

e Solvent: Anhydrous Tetrahydrofuran (THF) or Diethyl Ether

Step-by-Step Methodology:
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e Setup: Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser and addition
funnel under an Argon atmosphere.

» Solubilization: Suspend LiAlH4 (1.5 equiv) in anhydrous THF at 0°C.

o Addition: Dissolve 9-methyldecanoic acid (1.0 equiv) in THF and add dropwise to the
suspension over 30 minutes. Note: Exothermic reaction; maintain temperature <10°C.

o Reflux: Once addition is complete, warm the mixture to room temperature, then reflux for 4
hours to ensure complete reduction of the carboxylate.

e Quenching (Fieser Method): Cool to 0°C. Carefully add water (1 mL per g LiAlH4), followed
by 15% NaOH (1 mL per g), and finally water (3 mL per g).

o Workup: Filter the granular white precipitate through Celite. Dry the filtrate over anhydrous
MgSOa4 and concentrate under reduced pressure.

« Purification: Distill the crude oil under high vacuum (0.5 mmHg) to obtain the pure alcohol.

Synthesis Logic Diagram

The following diagram illustrates the chemical transformation and workup logic.

9-Methyldecanoic Acid ctivation LiAIH4 Reduction a rolysis Fieser Workup 9-Methyldecan-1-ol
(C11H2202) (in THF, 0°C -> Reflux) Rl Camle: (H20 / NaOH) (>98% Purity)

Click to download full resolution via product page

Figure 1: Synthetic workflow for the reduction of isoundecanoic acid to 9-methyldecan-1-ol.

Analytical Characterization

Validation of the structure requires confirming the terminal isopropy! group (the "iso" tail) and
the primary alcohol head.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Data derived from high-field NMR (400 MHz, CDCIs) [2].
e 'H NMR (400 MHz, CDCls):
o 0 3.64 ppm (t, J = 6.6 Hz, 2H): Represents the

protons. The triplet confirms the primary alcohol is attached to a methylene group.
o 0 1.61-1.48 ppm (m, 2H): Methylene protons at C2 (
-position).

o 01.39-1.24 ppm (m, 13H): Bulk methylene chain protons and the methine proton at C9.

o 0 0.87 ppm (d, J = 6.6 Hz, 6H): The diagnostic doublet corresponding to the gem-dimethyl
group (isopropyl tip). This distinguishes it from n-undecanol (which would show a triplet at
~0.88 ppm).

Mass Spectrometry (GC-MS)[5]
e Molecular lon:

172 (often weak or absent).
e Characteristic Fragment:

154

o Base Peak: Typically

31 or 41/43/55 series characteristic of alkyl chains.

Biological Relevance & Applications[2][4]
Pheromone Research

9-Methyldecan-1-ol serves as a reference standard in the identification of insect volatiles.
Methyl-branched alcohols are common pheromone components in Lepidoptera and Coleoptera
species.
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e Mechanism: The branching point introduces chirality (if not symmetrical) or specific steric
bulk that fits into odorant-binding proteins (OBPs) with high specificity, unlike linear analogs.

o Application: Used to synthesize esters (acetates) to test for attractant/repellent activity in
Agrotis (cutworm) or Hypsipyla species [3].

Lipid Nanoparticle (LNP) Engineering
In drug delivery, the "iso-tail" concept is used to lower the phase transition temperature (

) of lipids.

o Crystallinity: Linear C11 alcohols pack tightly (crystalline). 9-Methyldecan-1-ol remains fluid
at lower temperatures.

« Utility: Synthesis of branched cationic lipids for mRNA delivery, where membrane fluidity
facilitates endosomal escape.

Biological Logic Diagram
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Figure 2: Structure-activity relationship (SAR) of the iso-branched tail in biological systems.

Safety & Handling (GHS)
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Signal Word:WARNING

Hazard Class H-Code Statement
Skin Irritation H315 Causes skin irritation.
Eye Irritation H319 Causes serious eye irritation.

: - Toxic to aquatic life with long-
Aquatic Toxicity H411 asti foct
asting effects.

Precautionary Measures:

o Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation to
the acid.

o PPE: Wear nitrile gloves and safety goggles.

» Disposal: Dispose of as hazardous organic waste; do not release into drains due to aquatic
toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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